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Abstract
Program verification, the process of formally proving the correctness of a computer program

with respect to a certain formal specification, is a critical discipline for ensuring the reliability

and safety of software systems. This is particularly crucial in domains such as drug

development and scientific research, where software errors can have significant

consequences. This technical guide provides an in-depth overview of the core principles and

techniques in program verification, with a focus on methodologies relevant to a rigorous,

research-oriented audience. Drawing upon concepts typically covered in advanced academic

courses like CS476 (Program Verification), this paper details key experimental protocols,

presents quantitative data on the performance of verification tools, and visualizes complex

logical relationships and workflows.

Introduction to Formal Methods in Program
Verification
Formal methods are a collection of techniques rooted in mathematics and logic for the

specification, development, and verification of software and hardware systems.[1][2][3] The

primary goal of formal methods is to eliminate ambiguity and errors early in the development

lifecycle, thereby increasing the assurance of a system's correctness.[4] Unlike traditional

testing, which can only demonstrate the presence of bugs for a finite set of inputs, formal
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verification aims to prove the absence of certain classes of errors for all possible inputs and

system states.[2]

Formal methods encompass a variety of techniques, each with its own strengths and

applications. The main categories relevant to program verification include:

Deductive Verification: This approach uses logical reasoning to prove that a program

satisfies its specification. It often involves annotating the program with formal assertions,

such as preconditions, postconditions, and loop invariants.[5]

Model Checking: This is an automated technique that systematically explores all possible

states of a system to check if a given property, typically expressed in temporal logic, holds.[6]

[7]

Abstract Interpretation: This technique approximates the semantics of a program to analyze

its properties without executing it. It is often used to find runtime errors like null pointer

dereferences or buffer overflows.

This guide will focus on deductive verification and model checking, as they form the

cornerstone of many program verification curricula and are widely used in research and

industry.

Core Verification Techniques
Deductive Verification and Hoare Logic
Deductive verification is a powerful technique for proving the functional correctness of

sequential programs. The foundation of many deductive verification approaches is Hoare logic,

a formal system developed by Tony Hoare.[8]

Hoare Triples: The central concept in Hoare logic is the Hoare triple, written as {P} C {Q},

where:

P is the precondition, a logical formula describing the state of the program before the

execution of command C.

C is a program command (e.g., an assignment, a conditional statement, or a loop).
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Q is the postcondition, a logical formula describing the state of the program after the

execution of C, assuming P was true initially.

A Hoare triple {P} C {Q} is said to be valid if, for any initial state in which P holds, the execution

of C terminates in a state where Q holds.

Inference Rules: Hoare logic provides a set of inference rules for reasoning about the

correctness of programs. These rules allow for the compositional verification of complex

programs by breaking them down into smaller, manageable parts. Key rules include the axiom

of assignment, the rule of composition, the conditional rule, and the while rule, which requires

the identification of a loop invariant.

Experimental Protocol: Verifying a Sorting Algorithm with Dafny

Dafny is a programming language and verifier that uses a deductive verification approach

based on Hoare logic.[2][5][9] It requires programmers to annotate their code with

specifications, which the Dafny verifier then attempts to prove automatically using an

underlying SMT (Satisfiability Modulo Theories) solver, typically Z3.[9]

Objective: To formally verify that a given implementation of an insertion sort algorithm correctly

sorts an array of integers.

Methodology:

Specification:

Define a predicate sorted(a: array) that returns true if and only if the array a is sorted in

non-decreasing order.

Define a predicate multiset(a: array) that returns the multiset of elements in the array a.

The InsertionSort method is specified with a precondition (requires) and a postcondition

(ensures). The precondition is simply true. The postcondition states that the output array is

sorted and that it is a permutation of the input array (i.e., their multisets are equal).

Implementation with Annotations:
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The implementation of the insertion sort algorithm consists of an outer loop that iterates

through the array and an inner loop that inserts the current element into its correct position

in the sorted portion of the array.

Loop Invariants: Crucially, both the outer and inner loops must be annotated with loop

invariants.

The outer loop invariant states that at the beginning of each iteration i, the subarray

a[0..i] is sorted, and the multiset of the entire array a is the same as the multiset of the

original array.

The inner loop invariant for inserting the element at index i into the sorted subarray

a[0..i] would state that the subarray a[0..i] remains a permutation of its original elements

at the start of the outer loop iteration, and that elements from j+1 to i are greater than or

equal to the element being inserted.

Verification:

The Dafny verifier is run on the annotated program.

The verifier translates the Dafny code and its specifications into an intermediate language

called Boogie, which in turn generates verification conditions (logical formulas) that are

passed to the Z3 SMT solver.[10]

If Z3 can prove all verification conditions, Dafny reports that the program is verified. If not,

it provides feedback on which assertion (precondition, postcondition, or loop invariant)

could not be proven.

Visualization of the Dafny Verification Workflow:
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Dafny verification workflow.

Model Checking and Temporal Logic
Model checking is an automated verification technique particularly well-suited for concurrent

and reactive systems, where the interleaving of actions can lead to a massive number of

possible executions (the "state explosion problem").[6][7] The core idea is to represent the

system as a finite-state model and to check whether this model satisfies a formal property.

The Model Checking Process:
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Modeling: The system under verification is modeled as a state-transition system, often

described in a specialized modeling language like Promela (for the SPIN model checker) or

TLA+ (for the TLC model checker).

Specification: The properties to be verified are specified using a formal language, typically a

temporal logic.

Verification: The model checker systematically explores the state space of the model to

determine if the specification holds. If a property is violated, the model checker provides a

counterexample, which is a sequence of states demonstrating the failure.

Temporal Logic: Temporal logics are used to reason about the behavior of systems over time.

[1][11] They extend classical logic with operators that describe how properties change over a

sequence of states. Two common types of temporal logic used in model checking are:

Linear Temporal Logic (LTL): LTL reasons about properties of individual computation paths.

Its operators include:

G p (Globally): p is true in all future states of the path.

F p (Finally/Eventually): p is true at some point in the future of the path.

X p (Next): p is true in the next state of the path.

p U q (Until): p is true until q becomes true.

Computation Tree Logic (CTL): CTL reasons about properties of the computation tree, which

represents all possible future paths from a given state. It combines path quantifiers (A - for all

paths, E - for some path) with the temporal operators.

Experimental Protocol: Verifying a Mutual Exclusion Algorithm with TLA+

TLA+ is a formal specification language used to design, model, document, and verify

concurrent and distributed systems.[12] It is often used with the TLC model checker.

Objective: To verify Lamport's Bakery Algorithm for mutual exclusion, ensuring that no two

processes are in the critical section at the same time (safety) and that every process that wants
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to enter the critical section will eventually do so (liveness).[13][14]

Methodology:

Modeling in PlusCal: The Bakery algorithm is modeled using PlusCal, a high-level

algorithmic language that translates to TLA+. The model includes:

Variables for the state of each process (idle, waiting, critical).

Shared variables for the "ticket numbers" and "choosing" flags used by the algorithm.

The logic of the algorithm, including the process of choosing a ticket number and waiting

for one's turn.

Specification in TLA+:

Safety Property (Mutual Exclusion): An invariant MutualExclusion is defined, stating that

for any two distinct processes i and j, it is not the case that both are in the critical state

simultaneously. This is a property of the form G(MutualExclusion).

Liveness Property (Starvation-Freedom): A temporal property StarvationFreedom is

defined, stating that if a process i is in the waiting state, it will eventually enter the critical

state. This is a property of the form G(process_i_is_waiting => F(process_i_is_critical)).

Verification with TLC:

The TLC model checker is configured to check the TLA+ specification. This includes

defining the initial state of the system and the next-state relation.

TLC explores the state space of the model, checking if the MutualExclusion invariant holds

in every reachable state.

TLC also checks for violations of the StarvationFreedom property by searching for infinite

execution paths where a process remains in the waiting state forever.

Visualization of the Model Checking Process:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.geeksforgeeks.org/dsa/bakery-algorithm-in-process-synchronization/
https://en.wikipedia.org/wiki/Counterexample-guided_abstraction_refinement
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


System Description

State-Transition Model

 modeling

Model Checker

Temporal Logic Properties

Result
(Property Satisfied or

Counterexample)

Click to download full resolution via product page

The general model checking workflow.

Advanced Topics in Program Verification
Counterexample-Guided Abstraction Refinement
(CEGAR)
The state explosion problem is a major challenge in model checking. Counterexample-Guided

Abstraction Refinement (CEGAR) is a technique used to mitigate this problem by iteratively

refining an abstract model of the system.[1][15]

The CEGAR Loop:

Abstraction: An initial, coarse-grained abstraction of the system is created. This abstract

model has a smaller state space than the original system.
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Model Checking: The model checker is run on the abstract model. If the property holds, it

also holds for the concrete system, and the process terminates.

Counterexample Analysis: If the property is violated in the abstract model, a counterexample

is generated. This abstract counterexample is then checked against the concrete system.

If the counterexample is valid in the concrete system, a real bug has been found.

If the counterexample is not valid in the concrete system, it is a spurious counterexample,

resulting from the imprecision of the abstraction.

Refinement: The abstraction is refined to eliminate the spurious counterexample, and the

process repeats from step 2.

Visualization of the CEGAR Loop:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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